Cas no 33741-29-6 ((1S,2R,5S)-6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid)

• Product Name: (1S,2R,5S)-6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid
• CAS No: 33741-29-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD32663459
• CID: 2058655
• PubChem ID: 133618477
• Update Time: 2025-04-21

(1S,2R,5S)-6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (+)-Benihisaeure
• (+)-Isomyrtansaeure
• (1R,2S)-pinan-10-oic acid
• (1R,2S)-Pinan-10-saeure
• cis-myrtanic acid
• Dihydromyrtensaeure
• Dihydromyrtensaeure-methylester
• (1S,2R,5S)-6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid
• (1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylicacid
• 33741-29-6
• EN300-24135423
• (1S,2R,5S)-6,6-Dimethylbicyclo[3.1.1]heptane-2-carboxylic acid

• MDL： MFCD32663459
• Inchi： 1S/C10H16O2/c1-10(2)6-3-4-7(9(11)12)8(10)5-6/h6-8H,3-5H2,1-2H3,(H,11,12)/t6-,7+,8-/m0/s1
• InChI Key： FTWVTMKZNPJWOT-RNJXMRFFSA-N
• SMILES： OC([C@@H]1CC[C@H]2C[C@@H]1C2(C)C)=O

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų